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Compound of Interest |

Compound Name: Amberlyst(R) 15
CAS No.: 39389-20-3
Cat. No.: B1265955
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Amberlyst® 15 is a strongly acidic, macroreticular polymeric catalyst widely used in various
chemical processes, including esterification, alkylation, and ion exchange.[1] Due to its
chemical nature, proper handling and disposal are critical to ensure laboratory safety and
environmental protection. This guide provides detailed, step-by-step procedures for the safe
disposal of Amberlyst® 15.

Essential Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to handle the waste material with
appropriate care. Adherence to safety protocols minimizes risks of exposure and accidents.

e Personal Protective Equipment (PPE): Always wear suitable protective gear, including
chemical-impermeable gloves, safety goggles conforming to EN 166(EU) or NIOSH (US)
standards, and a lab coat or other protective clothing to prevent skin and eye contact.[2][3][4]

o Ventilation: Handle waste Amberlyst® 15 in a well-ventilated area to avoid the inhalation of
any dust or vapors.[2][5]

e Avoid Dust Formation: Take care to avoid the formation of dust and aerosols when handling
the solid resin.[2][6][7]
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« Ignition Sources: Keep the material away from heat and all sources of ignition. Use non-
sparking tools to prevent fires caused by electrostatic discharge.[2][3][6]

o Spill Management: In case of a spill, sweep up the material and place it into a suitable,
closed, and properly labeled container for disposal.[5][6] Do not let the chemical enter drains
or sewer systems.[2][3]

Step-by-Step Disposal Procedures

The appropriate disposal method for Amberlyst® 15 depends on whether the material is used,
contaminated, or unused, and also applies to its packaging. Chemical waste generators must
consult local, regional, and national hazardous waste regulations to ensure complete and
accurate classification and disposal.[6][7]

1. Disposal of Used or Contaminated Amberlyst® 15
Used Amberlyst® 15 should be treated as a hazardous waste and managed accordingly.

o Step 1: Collection and Storage: Carefully collect the used resin and place it in a suitable,
closed, and clearly labeled container to await disposal.[2][3][5]

o Step 2: Professional Disposal: Arrange for the material to be removed by a licensed chemical
destruction plant or a licensed disposal company.[2][3][8]

o Step 3: Approved Disposal Methods: The recommended disposal method is controlled
incineration with flue gas scrubbing.[2][3]

e Step 4: Environmental Protection: Under no circumstances should the material be
discharged into sewer systems, drains, or contaminate water, soil, or foodstuffs.[2][3]

2. Disposal of Unused (Surplus) Amberlyst® 15

For unused or non-recyclable Amberlyst® 15, the recommended approach is to offer it to a
licensed disposal company.[8] It should be disposed of as an unused product, following the
same precautions as for contaminated material.[8]

3. Disposal of Contaminated Packaging

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.chemicalbook.com/msds/amberlyst-r-15.pdf
https://www.echemi.com/sds/amberlystr15-pid_Rock36958.html
https://www.fishersci.com/store/msds?partNumber=AC202155000&productDescription=AMBERLYST+15%28WET%29+ION-EX+500GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/96412.pdf
https://www.fishersci.com/store/msds?partNumber=AC202155000&productDescription=AMBERLYST+15%28WET%29+ION-EX+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/amberlyst-r-15.pdf
https://www.echemi.com/sds/amberlystr15-pid_Rock36958.html
https://www.fishersci.com/store/msds?partNumber=AC202155000&productDescription=AMBERLYST+15%28WET%29+ION-EX+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC202145000&productDescription=AMBERLYST+15+ION-EXCHANG+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/amberlyst-r-15.pdf
https://www.echemi.com/sds/amberlystr15-pid_Rock36958.html
https://pim-resources.coleparmer.com/sds/96412.pdf
https://www.chemicalbook.com/msds/amberlyst-r-15.pdf
https://www.echemi.com/sds/amberlystr15-pid_Rock36958.html
https://www.cdhfinechemical.com/images/product/msds/9_16566379_AMBERLYST15DRYHYDROGENFORMCASNO39389-20-3MSDS.pdf
https://www.chemicalbook.com/msds/amberlyst-r-15.pdf
https://www.echemi.com/sds/amberlystr15-pid_Rock36958.html
https://www.chemicalbook.com/msds/amberlyst-r-15.pdf
https://www.echemi.com/sds/amberlystr15-pid_Rock36958.html
https://www.cdhfinechemical.com/images/product/msds/9_16566379_AMBERLYST15DRYHYDROGENFORMCASNO39389-20-3MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/9_16566379_AMBERLYST15DRYHYDROGENFORMCASNO39389-20-3MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265955?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

The packaging that has contained Amberlyst® 15 must also be decontaminated and disposed
of correctly.

» Step 1: Decontamination: Containers should be triply rinsed with an appropriate solvent (or
an equivalent method).[2][3] The rinsate should be collected and treated as hazardous
waste.

o Step 2: Recycling or Reconditioning: Once decontaminated, the packaging can be offered for
recycling or reconditioning.[2][3]

o Step 3: Landfill Disposal: As an alternative, the packaging can be punctured to render it
unusable for other purposes and then be disposed of in a sanitary landfill, in accordance with
local regulations.[2][3]

e Step 4: Incineration: For combustible packaging materials, controlled incineration with flue
gas scrubbing is also a viable disposal option.[2][3]

Safety and Physical Data Summary

While specific quantitative data for disposal is determined by local regulations, the physical
properties of Amberlyst® 15 are important for safe handling during the disposal process.

Property Data Citation

Physical State Solid, Beads 9]

Light brown / Brown-grey /
Appearance [1][97[10]
Gray, opaque

Odor Odorless [7119]
Autoignition Temperature 427 °C/800.6 °F 5161171
Incompatible Materials Strong oxidizing agents, Acids [71[10]

N Carbon monoxide, Carbon
Hazardous Decomposition o ] [71[10]
dioxide, Sulfur oxides

Disposal Workflow Diagram
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The following diagram outlines the decision-making process for the proper disposal of
Amberlyst® 15 and its associated waste.
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Caption: Workflow for Amberlyst® 15 Waste Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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